![molecular formula C23H23NO B3037200 1-[1,1'-Biphenyl]-4-yl-3-(4-ethylanilino)-1-propanone CAS No. 477320-05-1](/img/structure/B3037200.png)
1-[1,1'-Biphenyl]-4-yl-3-(4-ethylanilino)-1-propanone
Overview
Description
Chemical Reactions Analysis
The chemical reactions involving “1-[1,1’-Biphenyl]-4-yl-3-(4-ethylanilino)-1-propanone” would depend on its exact structure and the conditions under which the reactions are carried out. As mentioned earlier, Grignard reactions or Suzuki reactions could potentially be involved .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : Synthesis methods for related compounds have been developed, such as in the study of β-Aroylpropionic acid based 1,3,4-Oxadiazoles, which involves a process to create similar compounds and test their biological activities (Husain, Ahuja, & Sarafroz, 2009).
Degradation and Stability : Research on 1-Phenyl-2-propanone, a related compound, provides insights into its degradation products and factors affecting its stability during long-term storage (Tsujikawa et al., 2021).
Asymmetric Synthesis : Studies have also been conducted on asymmetric synthesis using microbial reductases for related compounds, which could be relevant for the enantioselective synthesis of 1-[1,1'-Biphenyl]-4-yl-3-(4-ethylanilino)-1-propanone (Choi et al., 2010).
Potential Applications
Antimicrobial Properties : Some compounds structurally related to this compound have been shown to possess antimicrobial properties, as seen in the synthesis and evaluation of similar compounds for their antibacterial actions (Castellano et al., 2003).
Biological Activities : The biological activities of similar compounds, like anti-inflammatory and antimalarial activities, have been explored. For example, derivatives of 1-phenyl-2-propanone have shown potential in antimalarial activity studies (Werbel et al., 1986).
Drug Metabolism and Bioconversion : The compound's potential in drug metabolism and as a substrate for bioconversion has been demonstrated in studies involving similar biaryl-bis-sulfonamide compounds (Zmijewski et al., 2006).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-(4-ethylanilino)-1-(4-phenylphenyl)propan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO/c1-2-18-8-14-22(15-9-18)24-17-16-23(25)21-12-10-20(11-13-21)19-6-4-3-5-7-19/h3-15,24H,2,16-17H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLZUDTGIWQPOOQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NCCC(=O)C2=CC=C(C=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001187336 | |
Record name | 1-[1,1′-Biphenyl]-4-yl-3-[(4-ethylphenyl)amino]-1-propanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001187336 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
329.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
477320-05-1 | |
Record name | 1-[1,1′-Biphenyl]-4-yl-3-[(4-ethylphenyl)amino]-1-propanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=477320-05-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[1,1′-Biphenyl]-4-yl-3-[(4-ethylphenyl)amino]-1-propanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001187336 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(1,1'-BIPHENYL)-4-YL-3-(4-ETHYLANILINO)-1-PROPANONE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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